Cas no 1270937-43-3 (4-{2-(pyridin-4-yl)aminoethyl}benzene-1-sulfonamide)

• Product Name: 4-{2-(pyridin-4-yl)aminoethyl}benzene-1-sulfonamide
• CAS No: 1270937-43-3
• MF: C₁₃H₁₅N₃O₂S
• MW: 277.342101335526
• CID: 4585297
• PubChem ID: 54940636
• Update Time: 2025-05-19

4-{2-(pyridin-4-yl)aminoethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-[(PYRIDIN-4-YL)AMINO]ETHYL)BENZENE-1-SULFONAMIDE
• 4-{2-(pyridin-4-yl)aminoethyl}benzene-1-sulfonamide

• Inchi： 1S/C13H15N3O2S/c14-19(17,18)13-3-1-11(2-4-13)5-10-16-12-6-8-15-9-7-12/h1-4,6-9H,5,10H2,(H,15,16)(H2,14,17,18)
• InChI Key： IKKVYFPDWAVQND-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=C(CCNC2C=CN=CC=2)C=C1

Additional information on 4-{2-(pyridin-4-yl)aminoethyl}benzene-1-sulfonamide

Recent Advances in the Study of 4-{2-(pyridin-4-yl)aminoethyl}benzene-1-sulfonamide (CAS: 1270937-43-3)

In recent years, the compound 4-{2-(pyridin-4-yl)aminoethyl}benzene-1-sulfonamide (CAS: 1270937-43-3) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following research brief provides an overview of the latest findings related to this compound, highlighting key developments and their implications for future research and drug development.

Recent studies have focused on the synthesis and optimization of 4-{2-(pyridin-4-yl)aminoethyl}benzene-1-sulfonamide to enhance its pharmacological properties. Researchers have employed various synthetic strategies, including modular approaches and structure-activity relationship (SAR) studies, to improve the compound's bioavailability and target specificity. Notably, modifications to the pyridine and sulfonamide moieties have been explored to optimize binding affinity and selectivity for specific biological targets, such as enzymes and receptors involved in disease pathways.

The biological activity of 4-{2-(pyridin-4-yl)aminoethyl}benzene-1-sulfonamide has been investigated in the context of several disease models. Preliminary in vitro and in vivo studies suggest that this compound exhibits promising inhibitory effects against certain kinases and proteases, which are critical targets in cancer and inflammatory diseases. For instance, recent findings indicate that the compound demonstrates potent activity against carbonic anhydrase isoforms, implicating its potential utility in the treatment of glaucoma and other conditions associated with dysregulated enzyme activity.

Mechanistic studies have further elucidated the interactions between 4-{2-(pyridin-4-yl)aminoethyl}benzene-1-sulfonamide and its molecular targets. X-ray crystallography and molecular docking simulations have revealed key binding interactions, including hydrogen bonding and hydrophobic interactions, that contribute to the compound's high affinity for specific protein pockets. These insights have informed the design of analogs with improved potency and reduced off-target effects, paving the way for the development of next-generation therapeutics.

In addition to its therapeutic potential, recent research has explored the pharmacokinetic and safety profiles of 4-{2-(pyridin-4-yl)aminoethyl}benzene-1-sulfonamide. Preclinical studies have assessed its absorption, distribution, metabolism, and excretion (ADME) properties, as well as its toxicity in animal models. Results indicate that the compound exhibits favorable pharmacokinetic characteristics, with good oral bioavailability and a manageable safety profile. These findings support its advancement into further preclinical and clinical development.

Looking ahead, ongoing research aims to expand the applications of 4-{2-(pyridin-4-yl)aminoethyl}benzene-1-sulfonamide beyond its current scope. Investigations into its potential as an antimicrobial agent and its role in modulating immune responses are underway, with preliminary data suggesting broad-spectrum activity. Furthermore, collaborative efforts between academia and industry are expected to accelerate the translation of these discoveries into clinically viable treatments, addressing unmet medical needs in various therapeutic areas.

In conclusion, the compound 4-{2-(pyridin-4-yl)aminoethyl}benzene-1-sulfonamide (CAS: 1270937-43-3) represents a promising candidate for drug development, with demonstrated efficacy in multiple disease models and a well-characterized mechanism of action. Continued research and optimization efforts hold the potential to unlock its full therapeutic value, offering new avenues for the treatment of complex diseases. This research brief underscores the importance of interdisciplinary collaboration and innovation in advancing the field of chemical biology and medicinal chemistry.